Cas no 1806879-98-0 (Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1806879-98-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800756
• Update Time: 2025-06-14

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(14)3-4-2-5(12)13-9(15)7(4)8(10)11/h2,8H,3H2,1H3,(H3,12,13,15)
• InChI Key： GIXUFAXVNQQWLQ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CC(=O)OC)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

Research Brief on Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS: 1806879-98-0)

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS: 1806879-98-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promise in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of considerable scientific interest.

The synthesis of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate involves multi-step organic reactions, with a focus on optimizing yield and purity. Researchers have reported improved synthetic routes that enhance the efficiency of producing this compound, which is critical for its application in high-throughput screening and medicinal chemistry. The difluoromethyl group, in particular, is known to influence the metabolic stability and bioavailability of drug candidates, making this compound a valuable intermediate in the development of novel therapeutics.

In terms of biological activity, recent studies have explored the compound's potential as a kinase inhibitor. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary data suggest that Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate exhibits selective inhibition against specific kinase targets, although further in vitro and in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

Another area of interest is the compound's application in agrochemicals. The difluoromethyl group is known to enhance the pesticidal activity of certain compounds, and researchers are investigating whether Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate could serve as a precursor for novel agrochemical agents. Early-stage studies have shown promising results in terms of efficacy against common agricultural pests, but environmental and safety assessments are still ongoing.

Despite its potential, challenges remain in the development and application of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed to fully realize its commercial and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-acetate represents a versatile and promising compound in the fields of drug discovery and agrochemical development. Ongoing research aims to further characterize its biological activities, optimize its synthesis, and explore its applications in various industries. As new data emerges, this compound may pave the way for innovative therapeutic and agricultural solutions, underscoring the importance of continued investigation and investment in this area.